Cyclopropyl[2-(trifluoromethyl)pyridin-4-yl]methanamine dihydrochloride

• IUPAC Name: cyclopropyl-[2-(trifluoromethyl)pyridin-4-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H11F3N2.2ClH/c11-10(12,13)8-5-7(3-4-15-8)9(14)6-1-2-6;;/h3-6,9H,1-2,14H2;2*1H
• InChI Key: FKQMNLAHHIEFNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC(=NC=C2)C(F)(F)F)N.Cl.Cl
• Molecular Formula: C10H13Cl2F3N2
• Molecular Weight: 289.12 g/mol
• CAS No.: 2197054-13-8

Description

Cyclopropyl[2-(trifluoromethyl)pyridin-4-yl]methanamine dihydrochloride is a useful research compound. Its molecular formula is C10H13Cl2F3N2 and its molecular weight is 289.12. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

Cyclopropyl[2-(trifluoromethyl)pyridin-4-yl]methanamine dihydrochloride has been involved in the synthesis of novel compounds with potential medicinal applications. For instance, it is used in the synthesis and characterization of heterocyclic Schiff bases, which have shown promise as anticonvulsant agents. These Schiff bases were synthesized through a reaction with substituted aryl aldehydes/ketones and exhibited significant seizure protection in various models (Pandey & Srivastava, 2011).

Biological Activity and Pharmacological Potential

Studies have also highlighted the potential biological activity of compounds synthesized using this compound. For example, N-cyclopropanecarboxyl-N′-pyridin-2-yl thioureas, prepared using a similar compound, showed excellent herbicidal and fungicidal activities, indicating its applicability in developing new agrochemicals (Tian et al., 2009).

Application in Organometallic Chemistry

In organometallic chemistry, derivatives of this compound have been used to synthesize complexes with metals like palladium and platinum. These complexes, obtained from Schiff base ligands including pyridin-2-yl methanamine derivatives, have been explored for their anticancer activity, demonstrating the compound's role in the development of potential chemotherapeutic agents (Mbugua et al., 2020).

Photocytotoxicity and Cellular Imaging

Research has also been conducted on iron(III) complexes with ligands derived from pyridin-2-yl methanamine, showing unprecedented photocytotoxicity in red light and potential for cellular imaging. This indicates the compound's utility in the development of new photodynamic therapy agents (Basu et al., 2014).